Cas no 1305710-65-9 (2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol)
2-(5-Chlorothiophen-2-yl)methylcyclopentan-1-ol is a versatile intermediate in organic synthesis, characterized by its unique structural features combining a chlorothiophene moiety with a cyclopentanol ring. This compound is particularly valuable in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the chlorothiophene group enhances its reactivity, enabling selective functionalization, while the cyclopentanol scaffold contributes to stereochemical diversity. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a reliable choice for developing novel compounds with tailored properties. The product is typically handled under standard laboratory conditions, ensuring ease of integration into complex synthetic pathways.
1305710-65-9 structure
Product Name:2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol
CAS No:1305710-65-9
MF:C10H13ClOS
MW:216.727620840073
CID:5711706
PubChem ID:61750134
Update Time:2025-06-07
2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- AKOS011020705
- 2-((5-Chlorothiophen-2-yl)methyl)cyclopentan-1-ol
- 2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol
- 1305710-65-9
- EN300-1624301
- CS-0354276
- Cyclopentanol, 2-[(5-chloro-2-thienyl)methyl]-
- 2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol
-
- Inchi: 1S/C10H13ClOS/c11-10-5-4-8(13-10)6-7-2-1-3-9(7)12/h4-5,7,9,12H,1-3,6H2
- InChI Key: QCJIOUHIIPBUDS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CC2CCCC2O)S1
Computed Properties
- Exact Mass: 216.0375639g/mol
- Monoisotopic Mass: 216.0375639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- Density: 1.310±0.06 g/cm3(Predicted)
- Boiling Point: 313.3±22.0 °C(Predicted)
- pka: 15.10±0.40(Predicted)
2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1624301-0.05g |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 0.05g |
$647.0 | 2023-06-05 | ||
| Enamine | EN300-1624301-0.1g |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 0.1g |
$678.0 | 2023-06-05 | ||
| Enamine | EN300-1624301-0.25g |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 0.25g |
$708.0 | 2023-06-05 | ||
| Enamine | EN300-1624301-0.5g |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 0.5g |
$739.0 | 2023-06-05 | ||
| Enamine | EN300-1624301-1.0g |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 1g |
$770.0 | 2023-06-05 | ||
| Enamine | EN300-1624301-2.5g |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 2.5g |
$1509.0 | 2023-06-05 | ||
| Enamine | EN300-1624301-5.0g |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 5g |
$2235.0 | 2023-06-05 | ||
| Enamine | EN300-1624301-10.0g |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 10g |
$3315.0 | 2023-06-05 | ||
| Enamine | EN300-1624301-50mg |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 50mg |
$528.0 | 2023-09-22 | ||
| Enamine | EN300-1624301-100mg |
2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol |
1305710-65-9 | 100mg |
$553.0 | 2023-09-22 |
2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
1305710-65-9 (2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk